![molecular formula C19H20N4O5S2 B2543197 1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide CAS No. 2097920-29-9](/img/structure/B2543197.png)
1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide
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Description
1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C19H20N4O5S2 and its molecular weight is 448.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Fused s-Triazoles : Research has shown methodologies for synthesizing fused s-triazoles from derivatives like 2-methanesulfonyl-5-phenyl-1,3,4-oxadiazole. Such processes involve intramolecular ring transformation and are indicative of the chemical versatility and synthetic interest in related sulfonamide and benzoxazole compounds (Sasaki, Ohno, & Ito, 1984).
N-Mesylating Reagent : The utility of specific compounds as regioselective N-mesylating agents for differentiating amino groups demonstrates the functionalization potential of sulfonamide derivatives in organic synthesis (Kim, Sung, Choi, & Kim, 1999).
Applications in Material Science
Catalysis : Compounds featuring benzothiazole, benzoxazole, and related heterocyclic ligands have been explored for their roles in catalysis, particularly in ethylene polymerization. This research highlights the impact of heteroatoms in ligand frameworks on catalyst activity, offering pathways for designing efficient catalytic systems (Elagab & Alt, 2015).
Coordination Chemistry : The synthesis and characterization of metal complexes with heterocyclic ligands, including benzoxazole and benzothiazole derivatives, underline their importance in coordination chemistry. Such complexes are studied for their structural properties and potential applications in various fields, including catalysis and material science (Dauer, Koehne, Herbst‐Irmer, & Stalke, 2017).
Properties
IUPAC Name |
1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O5S2/c24-29(25,13-16-15-5-1-4-8-19(15)28-21-16)20-11-12-22-17-6-2-3-7-18(17)23(14-9-10-14)30(22,26)27/h1-8,14,20H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHVSQNUHTYDTDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNS(=O)(=O)CC4=NOC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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